4-chloro-N-[3-(methylthio)phenyl]benzamide

• IUPAC Name: 4-chloro-N-(3-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C14H12ClNOS/c1-18-13-4-2-3-12(9-13)16-14(17)10-5-7-11(15)8-6-10/h2-9H,1H3,(H,16,17)
• InChI Key: COUVWRSMJTVVPB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C14H12ClNOS
• Molecular Weight: 277.8 g/mol

Description

4-chloro-N-[3-(methylthio)phenyl]benzamide is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields. This compound is also known as CMTPB and has a molecular formula of C14H12ClNO2S.

Mechanism of Action

The mechanism of action of 4-chloro-N-[3-(methylthio)phenyl]benzamide involves its ability to inhibit the activity of certain enzymes that are involved in cell proliferation and inflammation. Specifically, CMTPB has been shown to inhibit the activity of the enzyme, 15-lipoxygenase, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-N-[3-(methylthio)phenyl]benzamide has various biochemical and physiological effects. For example, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce the production of inflammatory mediators in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-[3-(methylthio)phenyl]benzamide in lab experiments is its potential as a promising anticancer and anti-inflammatory agent. However, one of the limitations of using this compound is its cytotoxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-chloro-N-[3-(methylthio)phenyl]benzamide. One area of research involves further investigating its potential as an anticancer and anti-inflammatory agent. Another area of research involves exploring its potential use in other fields, such as neurodegenerative diseases and cardiovascular diseases. Additionally, future research could focus on developing more effective synthesis methods for CMTPB and exploring its potential use in combination with other compounds for increased efficacy.

Synthesis Methods

The synthesis of 4-chloro-N-[3-(methylthio)phenyl]benzamide involves the reaction of 4-chlorobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This is then reacted with 3-(methylthio)aniline to form the final product, CMTPB. The overall reaction can be represented as follows:

Scientific Research Applications

4-chloro-N-[3-(methylthio)phenyl]benzamide has been used in various scientific research studies due to its potential applications in different fields. One of the main areas of research involves its use as a potential anticancer agent. Studies have shown that CMTPB has cytotoxic effects on cancer cells, making it a promising candidate for cancer treatment.
Another area of research involves the use of CMTPB as a potential anti-inflammatory agent. Studies have shown that this compound has anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.